Cas no 40290-44-6 (1-palmitoyl-2-oleoylglycero-3-phosphoserine)

• Product Name: 1-palmitoyl-2-oleoylglycero-3-phosphoserine
• CAS No: 40290-44-6
• MF: C₄₀H₇₆NO₁₀P
• MW: 762.00591468811
• CID: 925601
• PubChem ID: 5283499
• Update Time: 2025-04-19

1-palmitoyl-2-oleoylglycero-3-phosphoserine Chemical and Physical Properties

Names and Identifiers

• 1-palmitoyl-2-oleoylglycero-3-phosphoserine
• (2S)-2-amino-3-[[(2R)-3-hexadecanoyloxy-2-[(Z)-octadec-9-enoyl]oxypropoxy]-hydroxyphosphoryl]oxypropanoic acid
• 18:1(9Z))
• 1-Hexadecanoyl-2-(9Z-octadecenoyl)-sn-glycero-3-phosphoserine
• 1-Palmitoyl-2-oleoyl-glycero-3-phosphoserine
• 1-Palmitoyl-2-oleoylphosphatidylserine
• L-Serine, 3-((1-oxohexadecyl)oxy)-2-((1-oxo-9-octadecenyl)oxy)propyl hydrogen phosphate (ester), (R-(Z))-
• L-Serine, 3-[(1-oxohexadecyl)oxy]-2-[(1-oxo-9-octadecenyl)oxy]propyl hydrogen
• Palmitoyloleoyl-gps
• POPS
• {1-O-hexadecanoyl-2-O-[(Z)-octadec-9-enoyl]-sn-glycero-3-phospho}serine
• PS(16:0/18:1n9)
• DTXSID201229500
• PSer(16:0/18:1)
• 1-Palmitoyl-2-oleoyl-sn-glycero-3-phosphatidylserine
• PSer(16:0/18:1w9)
• L-Serine, 3-[(1-oxohexadecyl)oxy]-2-[(1-oxo-9-octadecenyl)oxy]propyl hydrogen phosphate (ester), [R-(Z)]-
• Phosphatidylserine(16:0/18:1w9)
• PS(16:0/18:1w9)
• 1-palmitoyl-2-oleoyl-sn-glycero-3-phospho-l-serine
• 40290-44-6
• PS(16:0/18:1(9Z))
• Q27115801
• POPS lipid
• 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphoserine
• Phosphatidylserine(16:0/18:1)
• SCHEMBL234216
• (2~{S})-2-azanyl-3-[[(2~{R})-3-hexadecanoyloxy-2-[(~{Z})-octadec-9-enoyl]oxy-propoxy]-oxidanyl-phosphoryl]oxy-propanoic acid
• O-(hydroxy{[(2R)-2-[(9Z)-octadec-9-enoyloxy]-3-(hexadecanoyloxy)propyl]oxy}phosphoryl)-L-serine
• O-{[(2R)-3-(hexadecanoyloxy)-2-{[(9Z)-octadec-9-enoyl]oxy}propoxy](hydroxy)phosphoryl}-L-serine
• Phosphatidylserine(16:0/18:1n9)
• PS(16:0/18:1)
• CHEBI:34086
• PSer(16:0/18:1n9)
• LMGP03010024

• Inchi： 1S/C40H76NO10P/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-39(43)51-36(34-49-52(46,47)50-35-37(41)40(44)45)33-48-38(42)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h17-18,36-37H,3-16,19-35,41H2,1-2H3,(H,44,45)(H,46,47)/b18-17-/t36-,37+/m1/s1
• InChI Key： OIWCYIUQAVBPGV-DAQGAKHBSA-N
• SMILES： P(=O)(O)(OC[C@@H](C(=O)O)N)OC[C@@H](COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 761.52068462g/mol
• Monoisotopic Mass: 761.52068462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 52
• Rotatable Bond Count: 41
• Complexity: 947
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 172Ų